Cas no 6494-81-1 (N-Nitroso Simazine)

• Product Name: N-Nitroso Simazine
• CAS No: 6494-81-1
• MF: C₇H₁₁ClN₆O
• MW: 230.65483880043
• CID: 516426
• PubChem ID: 165503
• Update Time: 2025-04-19

N-Nitroso Simazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N2,N4-diethyl-N2-nitroso-
• N-Nitroso Simazine
• N-[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]-N-ethylnitrous amide
• 1,3,5-Triazine-2,4-diamine,6-chloro-N,N'-diethyl-N-nitroso
• 6-Chloro-N,N'-diethyl-N-nitroso-1,3,5-triazine-2,4-diamine
• 6-Chloro-N2,N4-diethyl-N2-nitroso-1,3,5-triazine-2,4-diamine
• N-Nitrososimazin
• DB-082777
• Nitrososimazine
• N-Nitrososimazine
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N2,N4-diethyl-N2-nitroso-
• DTXSID00215253
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-diethyl-N-nitroso-
• 6494-81-1
• L3PFF66ZN5

• Inchi： 1S/C7H11ClN6O/c1-3-9-6-10-5(8)11-7(12-6)14(4-2)13-15/h3-4H2,1-2H3,(H,9,10,11,12)
• InChI Key： OKVLOVNSJIXWJD-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N(CC)N=O)NCC

Computed Properties

• Exact Mass: 230.06800
• Monoisotopic Mass: 230.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Density: 1.47
• Boiling Point: 387°Cat760mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.645
• PSA: 83.37000
• LogP: 1.53750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines